Isotopic Purity: Enhanced Deuterium Enrichment
The isotopic purity of Methomyl-d3 directly governs its suitability as an internal standard; insufficient deuteration introduces unlabeled methomyl contamination that contributes to the analyte signal, systematically biasing quantification [1]. WITEGA Methomyl-D3 is certified at 99.5 atom% D via MS analysis, whereas generic deuterated methomyl products from alternative suppliers may be offered at ≥95% purity without explicit atom% D certification . The quantitative difference is 99.5 atom% D versus ≥95% total purity (which may include non-deuterated methomyl impurities) .
| Evidence Dimension | Isotopic purity (atom% D) |
|---|---|
| Target Compound Data | 99.5 atom% D |
| Comparator Or Baseline | Alternative supplier methomyl-d3: purity ≥95% (total purity, not atom% D specified) |
| Quantified Difference | ≥4.5 percentage point difference; absence of atom% D certification in comparator prevents verification of deuteration completeness |
| Conditions | WITEGA Methomyl-D3 product specification (PS228) validated by MS isotopic analysis |
Why This Matters
Higher certified isotopic purity ensures minimal unlabeled methomyl carryover that could otherwise elevate baseline signal and compromise limit of quantification (LOQ) in trace residue analysis.
- [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy. 2019;53(2):211-246. View Source
